Cas no 79146-84-2 (1,2,3-Benzenetriol,5-(aminomethyl)-)

• Product Name: 1,2,3-Benzenetriol,5-(aminomethyl)-
• CAS No: 79146-84-2
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 564362
• PubChem ID: 149768
• Update Time: 2025-04-19

1,2,3-Benzenetriol,5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol,5-(aminomethyl)-
• 5-(aminomethyl)benzene-1,2,3-triol
• NCI60_002866
• CHEMBL2008965
• 79146-84-2
• 5-(Aminomethyl)-1,2,3-benzenetriol
• SCHEMBL633156
• DTXSID80229555
• EN300-6773498
• 1,2,3-Benzenetriol, 5-(aminomethyl)-

• Inchi： 1S/C7H9NO3/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2,9-11H,3,8H2
• InChI Key： WHDIPFLMGHMXGP-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1)CN)O)O

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.481
• Boiling Point: 419°C at 760 mmHg
• Flash Point: 207.2°C
• Refractive Index: 1.697

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives